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Introduction

Levomecol is a topical combination ointment formulated for the treatment of purulent wounds,

burns, and other inflammatory skin conditions.[1][2] Its clinical efficacy stems from the

synergistic action of its two primary active pharmaceutical ingredients (APIs): the broad-

spectrum antibiotic Chloramphenicol and the tissue-regenerating agent Methyluracil.[3][4] This

formulation is designed not only to combat bacterial infection but also to actively promote the

physiological processes of wound healing.[5] The ointment base, composed of polyethylene

glycols, further contributes to the therapeutic effect by providing an osmotic potential that helps

to cleanse the wound of purulent exudate and necrotic tissue.[1][6] This document provides a

detailed technical overview of Levomecol's composition, the mechanisms of action of its core

components, and the experimental methodologies used to validate its efficacy.

Quantitative Composition
The formulation of Levomecol is standardized to deliver a consistent dosage of its active

ingredients. The components are summarized in the table below.
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Component Category
Concentration (per
1 g of Ointment)

Function

Chloramphenicol
Active Ingredient

(Antibiotic)
7.5 mg

Inhibits bacterial

protein synthesis,

providing broad-

spectrum antimicrobial

action against Gram-

positive and Gram-

negative bacteria.[1]

[2][5]

Methyluracil

Active Ingredient

(Anabolic/Regenerativ

e)

40 mg

Stimulates cellular

regeneration,

accelerates tissue

repair, promotes

granulation, and

exerts an anti-

inflammatory effect.[1]

[2][7]

Polyethylene Glycol

1500

Excipient (Ointment

Base)
q.s.

High molecular weight

polymer providing

ointment consistency

and a hydrophilic,

high-osmolarity base.

[2][8]

Polyethylene Glycol

400

Excipient (Ointment

Base)
q.s.

Low molecular weight

polymer that acts as a

solvent for the active

ingredients and

enhances their

penetration into deep

tissues.[1][2][8]

Table 1. Quantitative Composition and Function of Levomecol Components.
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Active Ingredients: Mechanisms of Action
Chloramphenicol: Antimicrobial Action
Chloramphenicol is a potent, broad-spectrum bacteriostatic antibiotic.[9][10] Its primary

mechanism involves the inhibition of microbial protein synthesis, which is critical for bacterial

growth and replication.[1][10]

Molecular Mechanism: Being lipid-soluble, Chloramphenicol diffuses across the bacterial cell

membrane.[10] It then reversibly binds to the 50S subunit of the bacterial ribosome.[3][10][11]

This binding action specifically blocks the peptidyl transferase step of protein elongation,

preventing the formation of peptide bonds between amino acids.[10][12] This cessation of

protein synthesis halts bacterial proliferation, allowing the host's immune system to clear the

infection. It is effective against a wide range of pathogens commonly found in infected wounds,

including staphylococci and Escherichia coli.[2][6]
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Bacterial Cell

50S Subunit

Chloramphenicol

Peptidyl Transferase
Center (PTC)

Binds & Inhibits

70S Ribosome

Bacterial Protein
(Synthesis Halted)

Synthesis

mRNA

Translation
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Wound Healing Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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